Cas no 1017418-66-4 (3-(3,4-dimethoxyphenyl)morpholine)

• Product Name: 3-(3,4-dimethoxyphenyl)morpholine
• CAS No: 1017418-66-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6251322
• PubChem ID: 24271597
• Update Time: 2025-10-22

3-(3,4-dimethoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)morpholine

• Inchi： 1S/C12H17NO3/c1-14-11-4-3-9(7-12(11)15-2)10-8-16-6-5-13-10/h3-4,7,10,13H,5-6,8H2,1-2H3
• InChI Key： RFZCZSZFQBKDMH-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.085±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 338.0±42.0 °C(Predicted)
• pka: 8.05±0.40(Predicted)

Additional information on 3-(3,4-dimethoxyphenyl)morpholine

3-(3,4-Dimethoxyphenyl)morpholine (CAS No. 1017418-66-4): A Comprehensive Overview of Its Properties and Applications

3-(3,4-Dimethoxyphenyl)morpholine (CAS No. 1017418-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a morpholine ring substituted with a 3,4-dimethoxyphenyl group, is often explored for its role in drug discovery and material science. Its CAS No. 1017418-66-4 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The growing interest in 3-(3,4-dimethoxyphenyl)morpholine aligns with broader trends in small molecule drug development and heterocyclic chemistry. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are increasingly studied for their bioactivity and synthetic versatility. Searches for "morpholine derivatives in drug design" or "3,4-dimethoxyphenyl compounds" reflect the compound's relevance in contemporary research. Additionally, its potential applications in neurological disorders and anti-inflammatory agents have sparked curiosity among scientists.

From a structural perspective, 3-(3,4-dimethoxyphenyl)morpholine combines the morpholine moiety—a six-membered ring containing oxygen and nitrogen—with a dimethoxyphenyl group. This combination enhances its lipophilicity and binding affinity, making it a candidate for central nervous system (CNS) drug candidates. Researchers often investigate its pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, which are critical for drug efficacy.

The synthesis of 3-(3,4-dimethoxyphenyl)morpholine typically involves multi-step organic reactions, such as N-alkylation or reductive amination, to attach the dimethoxyphenyl group to the morpholine core. Optimization of these synthetic routes is a hot topic in academic and industrial labs, with queries like "efficient synthesis of morpholine derivatives" frequently appearing in scientific literature. The compound's CAS No. 1017418-66-4 ensures traceability in patents and regulatory submissions.

Beyond pharmaceuticals, 3-(3,4-dimethoxyphenyl)morpholine has potential applications in agrochemicals and material science. Its electron-rich aromatic system and hydrogen-bonding capabilities make it a valuable building block for functional materials. For instance, it could be incorporated into polymers or catalysts to modify their properties. Searches for "morpholine-based materials" or "dimethoxyphenyl applications" highlight this interdisciplinary appeal.

In summary, 3-(3,4-dimethoxyphenyl)morpholine (CAS No. 1017418-66-4) is a compound of significant scientific and industrial interest. Its dual functionality—combining a morpholine ring with a dimethoxyphenyl group—positions it as a versatile tool in drug discovery and beyond. As research continues to uncover its full potential, this compound remains a focal point for innovation in chemistry and life sciences.